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Compound of Interest

Compound Name: C.l. Disperse yellow 70

Cat. No.: B1143457

C.l. Disperse Yellow 70: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the chemical and physical properties of C.l.
Disperse Yellow 70, a monoazo disperse dye. The information is compiled to support research
and development activities, with a focus on its molecular characteristics. Due to the proprietary
nature of industrial chemical production, detailed experimental protocols for the synthesis and
analysis of C.l. Disperse Yellow 70 are not publicly available. However, this guide furnishes
general methodologies and a representative analytical workflow.

Core Properties and Data

C.l. Disperse Yellow 70 is identified by the CAS Registry Number 12223-91-5.[1] Its
fundamental molecular and physical data are summarized in the table below.
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Property Value Source

Molecular Formula C24H17Ns0s [1]

Molecular Weight 455.42 g/mol [1]

CAS Registry Number 12223-91-5 [1]

C.l. Number 11900 [1]
5-{[4-(2,4-

Synonyms Dinitroanilino)phenyl]diazenyl}

[1,1'-biphenyl]-2-ol

Molecular Structure Class Single Azo [1]

Experimental Protocols

While specific, detailed experimental protocols for the synthesis and analysis of C.l. Disperse
Yellow 70 are proprietary and not available in the public domain, this section outlines the
general principles and common methodologies employed for disperse dyes.

General Synthesis Method

The manufacturing process for C.1. Disperse Yellow 70 involves a multi-step chemical
synthesis.[1] The general procedure is as follows:

o Condensation: The synthesis begins with the condensation reaction of 1-Chloro-2,4-
dinitrobenzene and Benzene-1,4-diamine. This reaction forms the intermediate product, C.I.
Disperse Yellow 9.

o Diazotization: The resulting C.I. Disperse Yellow 9 undergoes diazotization, a process that
converts the primary aromatic amine group into a diazonium salt.

e Coupling: The final step is the coupling of the diazonium salt with 2-hydroxyphenylbenzene
(2-phenylphenol). This reaction forms the final C.l. Disperse Yellow 70 molecule.

Analytical Workflow: A General Approach
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A common analytical technique for the characterization and purity assessment of disperse dyes
is High-Performance Liquid Chromatography (HPLC). A general workflow for the analysis of a

disperse dye sample, adaptable for C.l. Disperse Yellow 70, is illustrated in the diagram
below.
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Sample Preparation

Disperse Dye Sample

Dissolution in a suitable solvent (e.g., DMF, Acetonitrile)

Dilution to working concentration

Filtration through a 0.45 pm filter

Prepared Sample

HPLC Analysis

Injection into HPLC system

Separation on a reversed-phase C18 column

UV-Vis or PDA detection at maximum absorbance wavelength

Raw Data

Data Processing

Generation of chromatogram

;

Peak integration and area measurement

;

Quantification and purity assessment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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